N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-2-yl]methyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-2-yl]methyl}propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of amides and has been synthesized using various methods.
Scientific Research Applications
N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-2-yl]methyl}propanamide has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer properties and can inhibit the growth of various cancer cell lines. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. In addition, it has been investigated for its antibacterial and antifungal properties.
Mechanism of Action
The mechanism of action of N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-2-yl]methyl}propanamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in the growth and survival of cancer cells and the progression of neurodegenerative diseases.
Biochemical and physiological effects:
N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-2-yl]methyl}propanamide has been shown to have various biochemical and physiological effects. It can induce apoptosis (programmed cell death) in cancer cells and inhibit the growth and proliferation of cancer cells. It can also reduce the accumulation of amyloid-beta plaques in the brain, which are a hallmark of Alzheimer's disease. In addition, it has been shown to have antibacterial and antifungal properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-2-yl]methyl}propanamide in lab experiments is its potential therapeutic applications. It has been shown to have anticancer, neuroprotective, and antimicrobial properties, which make it a promising candidate for drug development. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for research purposes.
Future Directions
There are several future directions for research on N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-2-yl]methyl}propanamide. One direction is to continue studying its potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative diseases. Another direction is to investigate its mechanism of action more thoroughly, which may help to identify new targets for drug development. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.
Synthesis Methods
The synthesis of N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-2-yl]methyl}propanamide has been reported using various methods. One of the most common methods involves the reaction of 4'-fluoro-3'-hydroxybiphenyl-2-carboxylic acid with N,N-dimethylpropanamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then treated with trifluoroacetic acid to obtain the final compound.
properties
IUPAC Name |
N-[[2-[4-fluoro-3-(hydroxymethyl)phenyl]phenyl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO2/c1-2-17(21)19-10-13-5-3-4-6-15(13)12-7-8-16(18)14(9-12)11-20/h3-9,20H,2,10-11H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBDQIAAKZQSWCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NCC1=CC=CC=C1C2=CC(=C(C=C2)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-2-yl]methyl}propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.